Cas no 30596-06-6 (Acetic acid,2,2'-[sulfonylbis(4,1-phenyleneoxy)]bis- (9CI))

• Product Name: Acetic acid,2,2'-[sulfonylbis(4,1-phenyleneoxy)]bis- (9CI)
• CAS No: 30596-06-6
• MF: C₁₆H₁₄O₈S
• MW: 366.342564105988
• CID: 320271
• PubChem ID: 236781
• Update Time: 2025-04-19

Acetic acid,2,2'-[sulfonylbis(4,1-phenyleneoxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-[sulfonylbis(4,1-phenyleneoxy)]bis- (9CI)
• 2-[4-[4-(carboxymethoxy)phenyl]sulfonylphenoxy]acetic acid
• 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetic acid
• AC1L5XDC
• AC1Q5WQE
• Ambcb5157234
• bis-(4-carboxymethoxy-phenyl)-sulfone
• CBDivE_003779
• NSC39645
• Oprea1_760031
• NSC-39645
• Z56756134
• SMR000102402
• cid_236781
• AKOS001026758
• SR-01000197289
• CHEMBL1548308
• DTXSID50284898
• 30596-06-6
• HMS2421N09
• SCHEMBL10339161
• SR-01000197289-1
• 2-[4-[4-(2-hydroxy-2-oxoethyloxy)phenyl]sulfonylphenoxy]ethanoic acid
• BDBM55345
• MLS000105521

• Inchi： 1S/C16H14O8S/c17-15(18)9-23-11-1-5-13(6-2-11)25(21,22)14-7-3-12(4-8-14)24-10-16(19)20/h1-8H,9-10H2,(H,17,18)(H,19,20)
• InChI Key： MWTGMPRNUBZHCH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(=O)O)(C1C=CC(=CC=1)OCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 366.04092
• Monoisotopic Mass: 366.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.476
• Boiling Point: 639.2°C at 760 mmHg
• Flash Point: 340.4°C
• Refractive Index: 1.606
• PSA: 127.2
• LogP: 2.52700